Cas no 1414960-51-2 ((R)-(1-Benzyl-azetidin-2-yl)-acetic acid)

• Product Name: (R)-(1-Benzyl-azetidin-2-yl)-acetic acid
• CAS No: 1414960-51-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD09999618
• CID: 4771716
• Update Time: 2025-05-24

(R)-(1-Benzyl-azetidin-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-(1-Benzyl-azetidin-2-yl)-acetic acid
• SB33453
• (R)-2-(1-Benzylazetidin-2-yl)acetic acid
• 2-[(2R)-1-benzylazetidin-2-yl]acetic acid

• MDL： MFCD09999618
• Inchi： 1S/C12H15NO2/c14-12(15)8-11-6-7-13(11)9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)/t11-/m1/s1
• InChI Key： CFVPGRZBDAYEOX-LLVKDONJSA-N
• SMILES： OC(C[C@H]1CCN1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5

Additional information on (R)-(1-Benzyl-azetidin-2-yl)-acetic acid

Introduction to (R)-(1-Benzyl-azetidin-2-yl)-acetic Acid (CAS No. 1414960-51-2)

(R)-(1-Benzyl-azetidin-2-yl)-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1414960-51-2, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a benzyl group and an azetidinone ring in its structure contributes to its distinct chemical behavior and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>benzyl group, attached to the azetidinone ring, enhances the molecule's solubility and stability, which are critical factors in pharmaceutical formulations. This feature allows for better integration into various drug delivery systems, improving bioavailability and therapeutic efficacy. Additionally, the< strong>azetidin-2-yl moiety introduces a cyclic structure that can interact with biological targets in specific ways, making it a promising candidate for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of< strong>non-peptide-based inhibitors for various biological targets. (R)-(1-Benzyl-azetidin-2-yl)-acetic acid has been explored as a key intermediate in the synthesis of such inhibitors. Its chiral center at the (R) configuration allows for the creation of enantiomerically pure compounds, which are often essential for achieving optimal pharmacological activity while minimizing side effects.

One of the most exciting applications of this compound is in the field of< strong>neurodegenerative disease research. Studies have shown that molecules with similar structural motifs can interact with enzymes and receptors involved in diseases such as Alzheimer's and Parkinson's. The< strong>acetic acid moiety in (R)-(1-Benzyl-azetidin-2-yl)-acetic acid provides a pharmacophore that can be modified to target specific pathological pathways. Researchers have been particularly interested in its potential to inhibit acetylcholinesterase, an enzyme crucial for maintaining cognitive function.

The synthesis of (R)-(1-Benzyl-azetidin-2-yl)-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high yields and enantiomeric purity. These methods not only highlight the compound's synthetic challenge but also underscore its importance in pharmaceutical research.

Recent advancements in computational chemistry have further enhanced the understanding of (R)-(1-Benzyl-azetidin-2-yl)-acetic acid's interactions with biological targets. Molecular modeling studies have revealed how its structure can bind to specific pockets on enzymes and receptors, providing insights into its mechanism of action. This information is invaluable for designing next-generation drugs with improved efficacy and reduced toxicity.

The compound's potential extends beyond neurodegenerative diseases. It has also been investigated for its role in< strong>antimicrobial applications. The benzyl and azetidinone groups contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies suggest that derivatives of (R)-(1-Benzyl-azetidin-2-yl)-acetic acid could be effective against multidrug-resistant bacteria, addressing a critical global health challenge.

In conclusion, (R)-(1-Benzyl-azetidin-2-yl)-acetic acid (CAS No. 1414960-51-2) is a versatile compound with significant implications in pharmaceutical chemistry. Its unique structure and functional groups make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.